Cas no 70005-31-1 ((1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine)
70005-31-1 structure
Product Name:(1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine
CAS No:70005-31-1
MF:C10H18ClN
MW:187.709621906281
CID:1019305
Update Time:2023-08-02
(1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine Chemical and Physical Properties
Names and Identifiers
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- 2H-Quinolizine,1-(chloromethyl)octahydro-,trans-(9CI)
- (1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine
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- Inchi: 1S/C10H18ClN/c11-8-9-4-3-7-12-6-2-1-5-10(9)12/h9-10H,1-8H2/t9-,10+/m0/s1
- InChI Key: IBXKSXHUBMYDFR-VHSXEESVSA-N
- SMILES: ClC[C@@H]1CCCN2CCCC[C@@H]21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- XLogP3: 2.5
- Topological Polar Surface Area: 3.2
(1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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